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Compound of Interest

Compound Name: 2-Furoic Acid-d3

Cat. No.: B571629 Get Quote

A Technical Guide to 2-Furoic Acid-d3 for
Researchers
For Researchers, Scientists, and Drug Development Professionals: A Deep Dive into the

Commercial Availability and Application of 2-Furoic Acid-d3.

This guide provides a comprehensive overview of 2-Furoic Acid-d3, a deuterated stable

isotope-labeled internal standard essential for the accurate quantification of 2-furoic acid. 2-

Furoic acid is a key biomarker of exposure to furan and furfural, compounds of significant

interest in toxicology, food science, and drug metabolism studies. This document details the

commercial availability of its deuterated analog, typical analytical methodologies, and the

relevant metabolic context.

Commercial Availability and Supplier Specifications
2-Furoic Acid-d3 is available from several specialized chemical suppliers. It is typically

supplied as a neat solid with high isotopic and chemical purity, crucial for its role as an internal

standard in quantitative mass spectrometry.
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Research
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2-Furoic

Acid-d3
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research

10 mg,

50 mg,

100 mg

LGC

Standard

s

2-Furoic-

d3 Acid

CDN-D-

5791

40073-

83-4
C₅D₃HO₃ ~115.10

98 atom

% D, min

98%

Chemical

Purity

0.5 g, 1 g

MedChe
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s

2-Furoic

acid-d3

HY-

W012946

S

40073-

83-4
C₅HD₃O₃ 115.10
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sold for

research

Research

quantities
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l

2-Furoic

Acid-d3
T6513

40073-

83-4
C₅HD₃O₃ 115.10
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sold for

research

Research

quantities

CymitQui
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2-Furoic-

d3 Acid

3U-

D5791

40073-

83-4
C₅D₃HO₃ ~115.10

98 atom

% D

500 mg,

1 g

Note: Product details, catalog numbers, and availability are subject to change. Please consult

the respective supplier's website for the most current information.

Application in Quantitative Analysis: Experimental
Protocols
2-Furoic Acid-d3 is the ideal Stable Isotope-Labeled Internal Standard (SIL-IS) for the

quantification of endogenous 2-furoic acid in biological matrices like urine and plasma.[1] Its
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use corrects for analyte loss during sample preparation and variations in instrument response,

ensuring high accuracy and precision.

A typical workflow for the analysis of total 2-furoic acid in urine involves hydrolysis of

conjugates, extraction, and analysis by Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS).
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Caption: General workflow for urinary 2-furoic acid analysis.
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Detailed Methodologies
The following protocol is a representative example compiled from established methods for

urinary organic acid analysis.[2][3]

Standard Preparation: Prepare a stock solution of 2-Furoic Acid-d3 in a suitable solvent

(e.g., methanol or acetonitrile). From this, create a working internal standard (IS) solution at

a fixed concentration.

Sample Preparation:

To 1-2 mL of urine in a glass tube, add a precise volume of the 2-Furoic Acid-d3 IS

working solution.

Add an equal volume of 8M sodium hydroxide (NaOH) to the sample.

Cap the tube and heat at approximately 95°C for 1 hour to hydrolyze glycine conjugates.

Cool the sample, then acidify to a low pH (~1-2) with hydrochloric acid (HCl).

Perform a liquid-liquid extraction by adding an immiscible organic solvent, such as ethyl

acetate, and agitating thoroughly.

Centrifuge the sample to separate the layers and transfer the upper organic layer to a

clean tube.

Evaporation and Reconstitution:

Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

Reconstitute the dried residue in a small, precise volume of the LC-MS mobile phase.

LC-MS/MS Analysis:

Chromatography: Use a C18 reverse-phase column with a gradient elution, typically using

water and acetonitrile/methanol with a small amount of acid (e.g., 0.1% formic acid) as

mobile phases.
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Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization

(ESI-) mode. Monitor the specific mass-to-charge (m/z) transitions for both 2-furoic acid

and 2-Furoic Acid-d3 using Multiple Reaction Monitoring (MRM).

Core Signaling and Metabolic Pathways
2-Furoic acid is not a signaling molecule but a terminal metabolite of furan and its derivatives,

which are generated from the thermal degradation of carbohydrates.[4] The primary metabolic

pathway involves the oxidation of the aldehyde group in furfural.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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